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yl)pyridine

CAS No.: 1200405-85-1

Cat. No.: B3320014
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An In-depth Examination of 3-(1-Methyl-1H-pyrazol-4-yl)pyridine and its Isomeric Landscape

For distribution to: Researchers, scientists, and drug development professionals.

Abstract
This technical guide provides a comprehensive overview of the chemical identity, synthesis,

and potential applications of the heterocyclic scaffold 3-(1-Methyl-1H-pyrazol-4-yl)pyridine.

Acknowledging the absence of a readily assigned CAS number for this specific isomer in

common chemical databases, this document focuses on established methodologies for the

synthesis of closely related pyrazolylpyridines, offering a predictive framework for the

preparation and characterization of the title compound. We delve into the mechanistic

underpinnings of key synthetic transformations, explore the significant role of this structural

motif in medicinal chemistry, and provide detailed experimental protocols. This guide is

intended to serve as a valuable resource for researchers engaged in the design and synthesis

of novel small molecules for drug discovery and development.
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Chemical Identity and Nomenclature
The precise molecule of interest is 3-(1-Methyl-1H-pyrazol-4-yl)pyridine. A systematic search

of prominent chemical databases, including PubChem and CAS registries, did not yield a

specific CAS number for this particular constitutional isomer. This suggests that the compound

may not be commercially available or has not been extensively documented in the scientific

literature to date.

For clarity and context, it is crucial to distinguish the title compound from its known isomers and

related structures:

Compound Name CAS Number Key Differentiating Feature

3-(1-Methyl-1H-pyrazol-4-

yl)pyridine
Not Assigned

Pyridine ring substituted at the

3-position.

4-(1-Methyl-1H-pyrazol-4-

yl)pyridine
870863-00-6

Pyridine ring substituted at the

4-position.[1]

3-(1H-Pyrazol-1-yl)pyridine 25700-12-3

Pyridine ring substituted at the

3-position, but the pyrazole

nitrogen is attached to the

pyridine ring.[2]

3-(5-Methyl-1H-pyrazol-4-

yl)pyridine
147069564 (CID)

Pyridine ring at the 3-position,

but with a different pyrazole

tautomer and methylation

pattern.[3]

IUPAC Name: The formal IUPAC name for the title compound is 3-(1-methyl-1H-pyrazol-4-
yl)pyridine.

This guide will leverage the known chemistry of these and other related pyrazolylpyridine

scaffolds to provide a robust technical overview.

Rationale for Interest in the Pyrazolylpyridine
Scaffold
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The pyrazole ring system is a foundational structural moiety in medicinal chemistry, renowned

for its diverse biological activities.[4] Pyrazole-containing compounds have demonstrated

efficacy as analgesic, anti-inflammatory, antibacterial, and anti-cancer agents.[4] The fusion or

linkage of a pyrazole ring with a pyridine scaffold often leads to compounds with potent and

selective biological activities.

For instance, derivatives of 4-(pyrazol-3-yl)-pyridines have been identified as novel and potent

inhibitors of c-Jun N-terminal kinase (JNK), a key enzyme in inflammatory signaling pathways.

[5] Furthermore, 1H-pyrazolo[3,4-b]pyridine derivatives have been investigated as inhibitors of

TANK-binding kinase 1 (TBK1) and as potential therapeutics for hepatitis B virus (HBV).[6][7]

The specific arrangement of nitrogen atoms in the pyrazolylpyridine core allows for a variety of

hydrogen bonding interactions and provides a rigid scaffold for the presentation of functional

groups to biological targets.

Synthetic Strategies and Mechanistic
Considerations
The synthesis of 3-(1-methyl-1H-pyrazol-4-yl)pyridine can be approached through several

well-established cross-coupling methodologies. The choice of synthetic route will often depend

on the availability of starting materials and the desired scale of the reaction.

Suzuki-Miyaura Cross-Coupling
The Suzuki-Miyaura coupling is a powerful and versatile method for the formation of carbon-

carbon bonds. In the context of our target molecule, this would involve the reaction of a

pyrazole-containing boronic acid or boronate ester with a halogenated pyridine derivative.

Workflow for Suzuki-Miyaura Coupling:
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Reactants

Reaction Conditions

1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Reaction Mixture

3-Bromopyridine

Pd Catalyst (e.g., Pd(dppf)Cl2)

Base (e.g., K2CO3, Cs2CO3)

Solvent (e.g., Dioxane/Water)

3-(1-Methyl-1H-pyrazol-4-yl)pyridineHeat

Click to download full resolution via product page

Caption: Suzuki-Miyaura cross-coupling workflow.

Detailed Protocol:

Reactant Preparation: To a solution of 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-

yl)-1H-pyrazole (1.0 eq) in a suitable solvent such as dioxane/water (4:1) is added 3-

bromopyridine (1.1 eq).

Catalyst and Base Addition: A palladium catalyst, for example, [1,1'-

Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂), (0.05 eq) and a base

such as potassium carbonate (K₂CO₃) (2.0 eq) are added to the reaction mixture.
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Reaction Execution: The mixture is degassed with nitrogen or argon and heated to a

temperature of 80-100 °C for 2-12 hours. The progress of the reaction should be monitored

by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature and diluted with water. The aqueous layer is extracted with an organic solvent

(e.g., ethyl acetate). The combined organic layers are washed with brine, dried over

anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude

product is then purified by column chromatography on silica gel to afford the desired product.

Causality of Experimental Choices:

Palladium Catalyst: The choice of a palladium catalyst with appropriate ligands is critical for

efficient catalytic turnover. dppf is a bulky electron-rich phosphine ligand that stabilizes the

palladium center and promotes both oxidative addition and reductive elimination steps of the

catalytic cycle.

Base: The base is essential for the transmetalation step, where the boronic ester is

converted to a more nucleophilic borate species, facilitating the transfer of the pyrazole

group to the palladium center.

Solvent System: A mixture of an organic solvent and water is often used to ensure the

solubility of both the organic reactants and the inorganic base.

Stille Cross-Coupling
An alternative to the Suzuki-Miyaura coupling is the Stille coupling, which utilizes an organotin

reagent. This method can be advantageous in cases where the corresponding boronic acid is

unstable or difficult to prepare.

The general approach would involve the reaction of 3-bromopyridine with (1-methyl-1H-pyrazol-

4-yl)tributylstannane in the presence of a palladium catalyst.

Potential Applications in Drug Discovery
The 3-(1-methyl-1H-pyrazol-4-yl)pyridine scaffold is a promising candidate for lead

optimization in various drug discovery programs. Its structural features suggest potential utility
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in several therapeutic areas:

Kinase Inhibition: As previously mentioned, related pyrazolylpyridine structures have shown

potent inhibition of kinases such as JNK.[5] The nitrogen atoms of the pyridine and pyrazole

rings can act as hydrogen bond acceptors, interacting with the hinge region of the kinase

active site.

GPCR Modulation: The scaffold could also be explored for its potential to modulate the

activity of G-protein coupled receptors (GPCRs), a large family of transmembrane receptors

involved in a wide range of physiological processes.

CNS Disorders: The ability of small molecules to cross the blood-brain barrier is a key

consideration for the treatment of central nervous system (CNS) disorders. The

physicochemical properties of 3-(1-methyl-1H-pyrazol-4-yl)pyridine, such as its molecular

weight and polar surface area, may be amenable to CNS penetration.

Characterization and Data
As the title compound is not readily available, experimental data is not present in the literature.

However, based on the known properties of its isomers and related compounds, we can predict

the following characterization data:
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Property Predicted Value/Technique

Molecular Formula C₉H₉N₃

Molecular Weight 159.19 g/mol

¹H NMR

Expected signals for the methyl group, pyrazole

protons, and pyridine protons. The chemical

shifts and coupling constants would be

diagnostic of the substitution pattern.

¹³C NMR

Expected signals for all nine carbon atoms, with

distinct chemical shifts for the aromatic and

methyl carbons.

Mass Spectrometry
An exact mass measurement would confirm the

elemental composition.

Physical Appearance
Likely to be a white to off-white solid at room

temperature.

Conclusion and Future Directions
While 3-(1-methyl-1H-pyrazol-4-yl)pyridine is not a widely documented compound, its

synthesis is readily achievable through established cross-coupling methodologies. The

pyrazolylpyridine scaffold is of significant interest to the medicinal chemistry community, and

the exploration of this particular isomer could lead to the discovery of novel therapeutic agents.

Future work should focus on the synthesis, purification, and full spectroscopic characterization

of this compound, followed by its evaluation in a panel of relevant biological assays to

determine its therapeutic potential. This guide provides a solid foundation for researchers to

embark on such investigations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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